N-Hydroxy-4-vinyl-benzamidine

• Molecular Formula: C9H10N2O
• Molecular Weight: 162.19 g/mol
• IUPAC Name: 4-ethenyl-N'-hydroxybenzenecarboximidamide
• InChI: InChI=1S/C9H10N2O/c1-2-7-3-5-8(6-4-7)9(10)11-12/h2-6,12H,1H2,(H2,10,11)
• InChI Key: LOJUPWUKJCERHP-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC=C(C=C1)C(=NO)N

Description

N-Hydroxy-4-vinyl-benzamidine (systematic IUPAC name: N-hydroxy-4-ethenylbenzenecarboximidamide) is a benzamidine derivative characterized by a hydroxylamine group (-NHOH) attached to the amidine moiety and a vinyl (-CH=CH₂) substituent at the para position of the benzene ring. This compound belongs to a class of amidines, which are known for their roles in medicinal chemistry as enzyme inhibitors, metal chelators, and intermediates in organic synthesis.

Comparison with Similar Compounds

Structural Formula :

• Core structure: Benzene ring with amidine (-C(=NH)-NHOH) at position 1 and vinyl (-CH=CH₂) at position 4.

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds were selected for comparison based on shared functional groups (amidine, hydroxyl, or benzamide derivatives) or structural motifs (para-substituted benzene rings):

Compound Name	CAS No.	Molecular Formula	Key Functional Groups	Substituents	Applications/Toxicity
N-Hydroxy-4-vinyl-benzamidine	Not available	C₉H₁₀N₂O (hypothetical)	N-hydroxyamidine, vinyl	4-vinyl	Hypothesized use in metal chelation or polymerization; toxicity data unavailable.
N-Hydroxy-4-(hydroxymethyl)benzamidine	635702-23-7	C₈H₁₁N₂O₂	N-hydroxyamidine, hydroxymethyl	4-hydroxymethyl	Potential intermediate in drug synthesis; no explicit toxicity data .
4-Hydroxybenzoic Acid	99-96-7	C₇H₆O₃	Carboxylic acid, hydroxyl	4-hydroxy	R&D applications (e.g., preservative precursor); not for medicinal use .
4-N-Hexylbenzylamine	376640-08-3	C₁₃H₂₁N	Primary amine, alkyl chain	4-hexyl	Industrial intermediate; toxicological properties not thoroughly studied .
N-(4-bromophenyl)-4-(4-methoxybenzamido)benzamide	Not available	C₂₁H₁₇BrN₂O₃	Benzamide, methoxy, bromophenyl	4-methoxy, 4-bromophenyl	Synthesized as a glyoxalase inhibitor candidate; reactivity with acid chlorides noted .